Mandelic acid, alpha-cyclopentyl-, (1-azabicyclo(2.2.2)oct-2-en-3-yl)methyl ester, hydrochloride
Mandelic acid, alpha-cyclopentyl-, (1-azabicyclo(2.2.2)oct-2-en-3-yl)methyl ester, hydrochloride
Brand Name:
Vulcanchem
CAS No.:
101710-75-2
VCID:
VC0009889
InChI:
InChI=1S/C21H27NO3.ClH/c23-20(25-15-17-14-22-12-10-16(17)11-13-22)21(24,19-8-4-5-9-19)18-6-2-1-3-7-18;/h1-3,6-7,14,16,19,24H,4-5,8-13,15H2;1H
SMILES:
C1CCC(C1)C(C2=CC=CC=C2)(C(=O)OCC3=CN4CCC3CC4)O.Cl
Molecular Formula:
C21H28ClNO3
Molecular Weight:
377.9 g/mol
Mandelic acid, alpha-cyclopentyl-, (1-azabicyclo(2.2.2)oct-2-en-3-yl)methyl ester, hydrochloride
CAS No.: 101710-75-2
Main Products
VCID: VC0009889
Molecular Formula: C21H28ClNO3
Molecular Weight: 377.9 g/mol
| CAS No. | 101710-75-2 |
|---|---|
| Product Name | Mandelic acid, alpha-cyclopentyl-, (1-azabicyclo(2.2.2)oct-2-en-3-yl)methyl ester, hydrochloride |
| Molecular Formula | C21H28ClNO3 |
| Molecular Weight | 377.9 g/mol |
| IUPAC Name | 1-azabicyclo[2.2.2]oct-2-en-3-ylmethyl 2-cyclopentyl-2-hydroxy-2-phenylacetate;hydrochloride |
| Standard InChI | InChI=1S/C21H27NO3.ClH/c23-20(25-15-17-14-22-12-10-16(17)11-13-22)21(24,19-8-4-5-9-19)18-6-2-1-3-7-18;/h1-3,6-7,14,16,19,24H,4-5,8-13,15H2;1H |
| Standard InChIKey | QYGXJQLHENVCKH-UHFFFAOYSA-N |
| SMILES | C1CCC(C1)C(C2=CC=CC=C2)(C(=O)OCC3=CN4CCC3CC4)O.Cl |
| Canonical SMILES | C1CCC(C1)C(C2=CC=CC=C2)(C(=O)OCC3=C[NH+]4CCC3CC4)O.[Cl-] |
| Synonyms | MANDELIC ACID, alpha-CYCLOPENTYL-, (1-AZABICYCLO(2.2.2)OCT-2-EN-3-YL)M ETHYL ESTE |
| PubChem Compound | 24197387 |
| Last Modified | Nov 11 2021 |
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